2-Propanyl (1-{[1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]amino}-3-methyl-1-oxo-2-butanyl)carbamate

• Molecular Formula: C18H24FN3O3S
• Molecular Weight: 381.5 g/mol
• IUPAC Name: propan-2-yl N-[1-[1-(6-fluoro-1,3-benzothiazol-2-yl)ethylamino]-3-methyl-1-oxobutan-2-yl]carbamate
• InChI: InChI=1S/C18H24FN3O3S/c1-9(2)15(22-18(24)25-10(3)4)16(23)20-11(5)17-21-13-7-6-12(19)8-14(13)26-17/h6-11,15H,1-5H3,(H,20,23)(H,22,24)
• InChI Key: USRKFGIXLGKMKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(C)C1=NC2=C(S1)C=C(C=C2)F)NC(=O)OC(C)C

Description

2-Propanyl (1-{[1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]amino}-3-methyl-1-oxo-2-butanyl)carbamate is a synthetic benzothiazole derivative characterized by a 6-fluoro-1,3-benzothiazol-2-yl core modified with an ethylamino group, a carbamate moiety, and a branched 3-methyl-1-oxo-2-butanyl chain. Benzothiazoles are bicyclic heterocyclic compounds with demonstrated pharmacological relevance, including antitumor, antimicrobial, and central nervous system (CNS) activities . The fluorine substitution at position 6 enhances metabolic stability and binding affinity to biological targets, while the carbamate group contributes to enzyme inhibition properties, particularly against cholinesterases .

Comparison with Similar Compounds

1-[(1R)-1-(6-Fluoro-1,3-benzothiazol-2-yl)ethyl]-3-Substituted Phenyl Ureas

Key Features :

• Structure : Urea linkage instead of carbamate; 6-fluoro-benzothiazole core retained.
• Activity : Exhibits IC₅₀ values of 0.8–5.2 µM against acetylcholinesterase (AChE) and 2.1–7.4 µM against butyrylcholinesterase (BChE) .
• Advantages : High selectivity for AChE due to π-π stacking interactions between the phenyl urea substituent and the enzyme’s aromatic gorge.
• Limitations : Reduced metabolic stability compared to carbamates; rapid hydrolysis in vivo .

However, the urea analogs exhibit slightly higher AChE inhibition, suggesting trade-offs between stability and potency .

1-(6-Fluoro-1,3-benzothiazol-2-yl)-2-(1-Phenylethylidene)hydrazine

Key Features :

• Structure: Hydrazine linker instead of carbamate; acetophenone-derived substituent.
• Activity : Demonstrates antitumor and antifungal properties (MIC = 12.5 µg/mL against Candida albicans) .
• Crystallography : Dihedral angles between benzothiazole and phenyl rings (19.86–22.32°) suggest conformational flexibility, aiding membrane penetration .

Comparison with Target Compound: The hydrazine analog lacks cholinesterase inhibition but shows broader antimicrobial activity. The target compound’s carbamate and ethylamino groups likely enhance CNS penetration, making it more suitable for neurodegenerative applications .

Carbamate-Containing Analogues

(Hydroxyphenoxy)methyl Heteroaromatic Carbamates

Key Features :

• Structure: Carbamate group attached to hydroxyphenoxy-methyl heterocycles.
• Activity: IC₅₀ = 0.3–1.5 µM against AChE; acts as a prophylactic against organophosphate poisoning by reversible carbamylation of the enzyme’s active site .
• Mechanism : Sustained enzyme inhibition due to slow decarbamylation kinetics.

Comparison with Target Compound: Both compounds leverage carbamate-mediated enzyme inhibition. However, the target compound’s 6-fluoro-benzothiazole core may improve blood-brain barrier penetration compared to hydroxyphenoxy derivatives, which exhibit peripheral activity .

Non-Benzothiazole Enzyme Inhibitors

Imidazolidine-2,4,5-Triones

Key Features :

• Structure : Tricyclic imidazolidine core with substituted phenyl groups.

Comparison with Target Compound : The target compound’s lipophilic 3-methyl-1-oxo-2-butanyl chain and fluorine atom likely enhance lipid solubility, addressing the bioavailability limitations of imidazolidine-triones .